4-[[1-(6-Ethoxy-1,3-benzothiazol-2-yl)-3-piperidinyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester

• Molecular Formula: C22H30N4O4S
• Molecular Weight: 446.6 g/mol
• IUPAC Name: ethyl 4-[1-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-3-carbonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H30N4O4S/c1-3-29-17-7-8-18-19(14-17)31-21(23-18)26-9-5-6-16(15-26)20(27)24-10-12-25(13-11-24)22(28)30-4-2/h7-8,14,16H,3-6,9-13,15H2,1-2H3
• InChI Key: YWECOAAGZKQGCT-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCCC(C3)C(=O)N4CCN(CC4)C(=O)OCC

Description

4-[[1-(6-ethoxy-1,3-benzothiazol-2-yl)-3-piperidinyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester is a member of benzothiazoles.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• This compound has been involved in the synthesis of new pyridine derivatives, which have shown variable and modest antimicrobial activity against strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Crystal Structure Analysis

• Research on similar compounds, like 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, has provided insights into molecular conformations, which are essential for understanding chemical properties and reactions (Faizi, Ahmad, & Golenya, 2016).

Antihistaminic Activity

• Derivatives of this compound have been synthesized for their potent antihistaminic activity, indicating potential applications in allergy treatment (Maynard, Cheng, Kane, & StaegerMichael, 1993).

Synthesis and Microbial Studies

• The compound has been used in the synthesis of various derivatives with screened antibacterial and antifungal activities, contributing to the development of new antimicrobial agents (Patel & Agravat, 2007).

Synthesis Under Solvent-Free Conditions

• Its derivatives have been synthesized under solvent-free conditions, showing the versatility of synthesis methods and potential for environmentally friendly chemical processes (Acharyulu, Dubey, Reddy, & Suresh, 2008).

Anticancer Agent Evaluation

• Piperidine-4-carboxylic acid ethyl ester derivatives, related to this compound, have been evaluated for their anticancer potential, indicating a possibility for developing new anticancer drugs (Rehman et al., 2018).

Anti-Acetylcholinesterase Activity

• Benzothiazole derivatives containing piperazine have shown potential as anticholinesterase agents, which could have implications for treating neurodegenerative diseases (Mohsen et al., 2014).